6-[4-(2-fluorobenzoyl)-1-piperazinyl]-N-(5-methyl-2-pyridinyl)-3-pyridazinamine

• IUPAC Name: (2-fluorophenyl)-[4-[6-[(5-methylpyridin-2-yl)amino]pyridazin-3-yl]piperazin-1-yl]methanone
• InChI: InChI=1S/C21H21FN6O/c1-15-6-7-18(23-14-15)24-19-8-9-20(26-25-19)27-10-12-28(13-11-27)21(29)16-4-2-3-5-17(16)22/h2-9,14H,10-13H2,1H3,(H,23,24,25)
• InChI Key: QFKRBEMNOAFVEH-UHFFFAOYSA-N
• Canonical SMILES: CC1=CN=C(C=C1)NC2=NN=C(C=C2)N3CCN(CC3)C(=O)C4=CC=CC=C4F
• Molecular Formula: C21H21FN6O
• Molecular Weight: 392.4 g/mol

Description

Synthesis Analysis

The synthesis of related compounds involves complex chemical reactions, including reductive amination, amide hydrolysis, and N-alkylation. These processes often involve intermediates and require specific reagents and conditions to achieve the desired product with high purity and yield. For instance, the synthesis of 2-[4-(4-Fluorobenzyl) piperazin-1-ylmethyl]pyrazolo[1,5-a]pyridine from pyrazolo[1,5-a]pyridine-2-carbaldehyde and 1-piperazinecarboxaldehyde through a series of steps is a comparable process that might share similarities with the synthesis of the target compound (Yang Fang-wei, 2013).

Molecular Structure Analysis

The molecular structure of compounds in this category is characterized by their complex ring systems and substituents, which significantly influence their biological and chemical behavior. X-ray diffraction studies play a crucial role in determining their precise molecular geometry, including bond lengths, angles, and conformational details. For example, the structure of a related compound, 4,6-dimethylisothiazolo[5,4-b]pyridin-3(2H)-one and its derivative, was elucidated using X-ray analysis, highlighting the importance of structural analysis in understanding compound behavior (Z. Karczmarzyk & W. Malinka, 2004).

Chemical Reactions and Properties

The chemical reactivity of such compounds often involves interactions with various biological targets, including receptors and enzymes. These interactions are governed by the compound's functional groups and molecular structure. The synthesis and biological evaluation of similar compounds reveal their potential interactions and activities, such as the binding affinity to dopamine D4 receptors, indicating their significance in medicinal chemistry and drug design (O. Eskola et al., 2002).